Cas no 127958-10-5 (2-Methyl-4-phenylpyrimidine-5-carboxylic acid)

• Product Name: 2-Methyl-4-phenylpyrimidine-5-carboxylic acid
• CAS No: 127958-10-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD02682072
• CID: 134270
• PubChem ID: 2776510
• Update Time: 2025-08-05

2-Methyl-4-phenylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-phenylpyrimidine-5-carboxylic acid
• 2-Methyl-4-Phenyl-5-Pyrimidinecarboxylic Acid
• 5-Pyrimidinecarboxylicacid, 2-methyl-4-phenyl-
• 2-methyl-4-phenyl-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid,2-methyl-4-phenyl
• CC 20101
• SDCCGMLS-0066023.P001
• 2-Methyl-4-phenylpyriMidin-5-carboxylic acid
• 2-methyl-4-phenyl-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
• 5-Carboxy-2-methyl-4-phenylpyrimidine, 5-Carboxy-2-methyl-4-phenyl-1,3-diazine
• 5-Pyrimidinecarboxylic acid, 2-methyl-4-phenyl-
• AK126698
• XKJAQESOTNACHT-UHFFFAOYSA-N
• SBB094953
• RP04896
• OR23330
• AKOS005265056
• 127958-10-5
• FT-0612965
• MFCD02682072
• CS-0312710
• DTXSID50380142
• W-205288
• A927010
• 5-Pyrimidinecarboxylicacid,2-methyl-4-phenyl-
• SCHEMBL400143
• 2-METHYL-4-PHENYL-5-PYRIMIDINECARBOXYLICACID
• C72152
• BRD-K96226146-001-01-4
• 2-methyl-4-phenyl-5-pyrimidinecarboxylic acid, AldrichCPR
• PS-4297
• NS00015904
• ALBB-018096
• DB-031344

• MDL： MFCD02682072
• Inchi： 1S/C12H10N2O2/c1-8-13-7-10(12(15)16)11(14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,16)
• InChI Key： XKJAQESOTNACHT-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.8

Experimental Properties

• Melting Point: 216-217
• Boiling Point: 375.2°C at 760 mmHg
• PSA: 63.08000
• LogP: 2.15020

2-Methyl-4-phenylpyrimidine-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Methyl-4-phenylpyrimidine-5-carboxylic acid

2-Methyl-4-phenylpyrimidine-5-carboxylic acid: A Comprehensive Overview

2-Methyl-4-phenylpyrimidine-5-carboxylic acid (CAS No. 127958-10-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its pyrimidine ring system with a methyl group at position 2 and a phenyl group at position 4, along with a carboxylic acid moiety at position 5, has garnered attention due to its unique structural features and potential applications in drug development and advanced materials.

The pyrimidine ring is a heterocyclic aromatic system that forms the core of this compound. Pyrimidines are well-known for their role in nucleic acids, such as thymine, cytosine, and uracil, which are essential components of DNA and RNA. The substitution pattern in 2-Methyl-4-phenylpyrimidine-5-carboxylic acid introduces additional functionality, making it a versatile building block for various chemical transformations. The methyl group at position 2 adds steric bulk, while the phenyl group at position 4 introduces aromaticity and potential for further functionalization.

Recent studies have explored the synthesis of 2-Methyl-4-phenylpyrimidine-5-carboxylic acid through various routes, including condensation reactions and cyclization processes. Researchers have optimized these methods to enhance yield and purity, making the compound more accessible for large-scale production. The carboxylic acid group at position 5 is particularly valuable for subsequent chemical modifications, such as esterification or amidation, which can tailor the molecule's properties for specific applications.

In terms of applications, 2-Methyl-4-phenylpyrimidine-5-carboxylic acid has shown promise in drug discovery efforts. Its structural similarity to known bioactive compounds suggests potential anti-inflammatory, antiviral, or anticancer activities. For instance, recent research has investigated its ability to inhibit key enzymes involved in inflammatory pathways, highlighting its potential as a lead compound for therapeutic development.

Beyond pharmacology, this compound has also found relevance in materials science. The aromaticity of the pyrimidine ring and the phenyl substituent contributes to electronic properties that make it suitable for use in organic electronics or as a precursor for advanced materials like conductive polymers or graphene derivatives.

From an environmental perspective, the synthesis and application of 2-Methyl-4-phenylpyrimidine-5-carboxylic acid have been evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production processes.

In conclusion, 2-Methyl-4-phenylpyrimidine-5-carboxylic acid (CAS No. 127958-10-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research and development efforts, positioning it as a key player in future advancements in chemistry and related fields.